Cas no 2138210-68-9 ({1,4-dioxaspiro4.5decan-2-yl}methanethiol)

• Product Name: {1,4-dioxaspiro4.5decan-2-yl}methanethiol
• CAS No: 2138210-68-9
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 6286272
• PubChem ID: 20622939
• Update Time: 2025-10-31

{1,4-dioxaspiro4.5decan-2-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {1,4-dioxaspiro4.5decan-2-yl}methanethiol
• {1,4-dioxaspiro[4.5]decan-2-yl}methanethiol
• 2138210-68-9
• EN300-1085733

• Inchi： 1S/C9H16O2S/c12-7-8-6-10-9(11-8)4-2-1-3-5-9/h8,12H,1-7H2
• InChI Key： LNIABNMWWHYQFL-UHFFFAOYSA-N
• SMILES： SCC1COC2(CCCCC2)O1

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 19.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on {1,4-dioxaspiro4.5decan-2-yl}methanethiol

The Compound CAS No. 2138210-68-9: {1,4-Dioxaspiro[4.5]decan-2-yl}Methanethiol

The compound with CAS No. 2138210-68-9, commonly referred to as {1,4-dioxaspiro[4.5]decan-2-yl}methanethiol, is a unique organic sulfur-containing compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its spirocyclic structure, which combines a dioxane ring with a five-membered ring, creating a complex yet stable molecular framework. The presence of the methanethiol group further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of {1,4-dioxaspiro[4.5]decan-2-yl}methanethiol in the field of materials science, particularly in the development of advanced polymers and composites. Its ability to form strong covalent bonds under specific reaction conditions makes it an ideal candidate for cross-linking agents in polymer synthesis. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical properties such as tensile strength and thermal stability.

In addition to its role in materials science, {1,4-dioxaspiro[4.5]decan-2-yl}methanethiol has shown promise in medicinal chemistry. The compound's unique structure allows for selective interactions with biological molecules, making it a potential lead compound for drug discovery. Recent experiments have indicated that it exhibits moderate inhibitory activity against certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

The synthesis of {1,4-dioxaspiro[4.5]decan-2-yl}methanethiol involves a multi-step process that combines spirocyclic formation with thiol group introduction. This process typically begins with the preparation of the spirocyclic core through a ring-closing reaction, followed by functionalization with the methanethiol group using thiolation techniques. The optimization of these steps has been a focus of recent research efforts, with advancements in catalyst design and reaction conditions significantly improving yields and purity.

Beyond its direct applications, {1,4-dioxaspiro[4.5]decan-2-yl}methanethiol serves as a valuable model compound for studying sulfur-containing cyclic structures in organic chemistry. Its reactivity patterns and structural properties provide insights into the behavior of similar compounds under various chemical transformations. This understanding is crucial for designing new molecules with tailored functionalities for diverse applications.

In conclusion, {1,4-dioxaspiro[4.5]decan-2-yl}methanethiol, CAS No. 2138210-68-9, represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. From enhancing polymer properties to serving as a lead compound in drug discovery, this compound continues to be a focal point for scientific innovation. As research progresses, it is anticipated that new discoveries will further expand its utility across multiple disciplines.